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Compound of Interest

Compound Name: Baumycin C1

Cat. No.: B1284055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Baumycin C1 is an anthracycline antibiotic belonging to the daunorubicin family, a class of

potent chemotherapeutic agents. It is a natural product synthesized by the bacterium

Streptomyces coeruleorubidus. While the baumycin complex, which includes several related

compounds (A1, A2, B1, B2, C1, and C2), has been identified, detailed public research

specifically elucidating the antitumor properties and mechanism of action of Baumycin C1 is

limited. This guide provides a summary of the available information and outlines general

methodologies and potential mechanisms of action based on its classification as a

daunorubicin analogue.

Chemical and Physical Properties
Property Value

CAS Number 63084-42-4[1]

Molecular Formula C28H29NO11[2]

Family
Anthracycline Antibiotics (Daunorubicin

derivatives)[3]

Source Streptomyces coeruleorubidus[4]
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Putative Antitumor Mechanism of Action
As a daunorubicin analogue, Baumycin C1 is presumed to share a similar mechanism of

antitumor activity. The primary modes of action for daunorubicin and related anthracyclines

involve:

DNA Intercalation: Anthracyclines insert themselves between the base pairs of DNA, thereby

obstructing the processes of DNA replication and transcription. This disruption leads to the

inhibition of cell proliferation and the induction of cell death in rapidly dividing cancer cells.

Topoisomerase II Inhibition: These compounds are known to form a stable complex with DNA

and the enzyme topoisomerase II. This stabilization prevents the re-ligation of DNA strands

after they have been cleaved by the enzyme, leading to double-strand breaks in the DNA.

The accumulation of these breaks triggers apoptotic cell death.

Generation of Reactive Oxygen Species (ROS): Anthracyclines can undergo redox cycling,

leading to the production of free radicals. This increase in oxidative stress can damage

cellular components, including DNA, proteins, and lipids, contributing to cytotoxicity.

Potential Signaling Pathways Involved
Based on the known mechanisms of anthracyclines, Baumycin C1 could potentially modulate

several critical signaling pathways involved in cancer cell proliferation and survival. A

hypothetical signaling pathway is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1284055?utm_src=pdf-body
https://www.benchchem.com/product/b1284055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Baumycin C1

Reactive Oxygen
Species (ROS)Induces

Topoisomerase II
Inhibits

Causes

DNA Damage
Response

Apoptosis Pathway
(e.g., Caspase Activation) Cell_Death

DNA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed Cancer Cells
in 96-well plate

Treat with varying
concentrations of Baumycin C1

Incubate for 24-72h

Add MTT Reagent

Incubate for formazan
crystal formation

Solubilize formazan crystals

Measure Absorbance

Calculate IC50 Value

 

Inject Human Cancer Cells
into Immunocompromised Mice

Allow Tumors to Establish

Randomize Mice into
Control & Treatment Groups

Administer Baumycin C1
to Treatment Group

Monitor Tumor Growth
and Animal Health

Analyze Tumor Growth
Inhibition & Toxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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